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Compound of Interest

Compound Name: 5-Chloro-2-ethynylpyridine

Cat. No.: B566242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-2-ethynylpyridine is a halogenated pyridine derivative of interest in organic

synthesis and medicinal chemistry. Its unique structure, featuring both a reactive ethynyl group

and a chloro-substituted pyridine ring, makes it a valuable building block for the synthesis of

more complex molecules, including pharmacologically active compounds. Understanding its

solubility in various organic solvents is a critical first step in its application, influencing reaction

conditions, purification methods, and formulation development. This technical guide aims to

provide a comprehensive overview of the available data on the solubility of 5-Chloro-2-
ethynylpyridine in common organic solvents.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Chloro-2-ethynylpyridine is presented

below. These properties can provide qualitative insights into its expected solubility behavior.
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Property Value Source

Molecular Formula C₇H₄ClN [1]

Molecular Weight 137.57 g/mol [1]

Appearance Light brown to brown solid [1]

Boiling Point (Predicted) 193.1 ± 25.0 °C [1]

Density (Predicted) 1.23 ± 0.1 g/cm³ [1]

pKa (Predicted) -0.02 ± 0.22 [1]

Solubility Data
A comprehensive search of scientific literature and chemical databases was conducted to

collate quantitative solubility data for 5-Chloro-2-ethynylpyridine in a range of organic

solvents. Currently, specific quantitative solubility data (e.g., g/100mL or mol/L at various

temperatures) for 5-Chloro-2-ethynylpyridine in common organic solvents is not readily

available in published literature.

The available information is largely qualitative, with suppliers indicating that the compound is a

solid.[1][2] This lack of specific data highlights an information gap for this particular compound

and suggests that researchers utilizing 5-Chloro-2-ethynylpyridine may need to determine its

solubility empirically for their specific applications.

Experimental Protocols for Solubility Determination
In the absence of published data, researchers can employ standard methods to determine the

solubility of 5-Chloro-2-ethynylpyridine. A general experimental workflow for determining

solubility is outlined below.
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Caption: A general workflow for the experimental determination of solubility.
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Methodology:

Gravimetric Method:

Prepare a series of vials with a known volume of the desired organic solvent.

Incrementally add a known mass of 5-Chloro-2-ethynylpyridine to each vial.

Agitate the vials at a constant temperature until equilibrium is reached (i.e., no more solid

dissolves). This can be facilitated by a shaker or magnetic stirrer.

Visually inspect for the presence of undissolved solid. The concentration in the last vial

with no visible solid provides an estimate of the solubility.

For a more precise measurement, a saturated solution can be prepared by adding an

excess of the compound. After equilibration, the solution is filtered to remove undissolved

solid, and a known volume of the supernatant is evaporated to dryness. The mass of the

remaining solid is then used to calculate the solubility.

Spectroscopic Method:

Prepare a calibration curve of absorbance versus concentration for 5-Chloro-2-
ethynylpyridine in the chosen solvent using a UV-Vis spectrophotometer.

Prepare a saturated solution by adding an excess of the compound to the solvent and

allowing it to equilibrate at a constant temperature.

Filter the saturated solution to remove any undissolved solid.

Dilute a known volume of the saturated solution to a concentration that falls within the

range of the calibration curve.

Measure the absorbance of the diluted solution and use the calibration curve to determine

the concentration of the saturated solution, and thus the solubility.

Logical Relationship for Solvent Selection
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The choice of solvent is critical for any process involving 5-Chloro-2-ethynylpyridine. The

following diagram illustrates the logical considerations for solvent selection.
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Caption: Key factors influencing the selection of an appropriate solvent.

Conclusion
While specific, quantitative data on the solubility of 5-Chloro-2-ethynylpyridine in organic

solvents is currently lacking in the public domain, its physicochemical properties suggest it is a

solid compound with solubility characteristics that will depend on the polarity of the solvent. For

researchers and professionals in drug development, the empirical determination of solubility

using standard laboratory methods is recommended to ensure the success of synthesis,

purification, and formulation activities involving this compound. Further studies to quantify its

solubility in a range of common organic solvents would be a valuable contribution to the

chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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